Cas no 143051-73-4 (4,5-dicaffeoylquinic acid ethyl ester)
143051-73-4 structure
Product Name:4,5-dicaffeoylquinic acid ethyl ester
CAS No:143051-73-4
MF:C27H28O12
MW:544.504029273987
CID:2073309
PubChem ID:10554540
Update Time:2025-04-21
4,5-dicaffeoylquinic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4,5-dicaffeoylquinic acid ethyl ester
- Ethyl 3,4-di-O-caffeoylquinate
- ethyl 4,5-di-O-caffeoylquinate
- CS-0148751
- AKOS040761709
- 143051-73-4
- CHEMBL1087757
- ethyl (1S,3R,4R,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylate
- HY-N8624
- ethyl 3,4-dicaffeoylquinate
- DA-53030
-
- Inchi: 1S/C27H28O12/c1-2-37-26(35)27(36)13-21(32)25(39-24(34)10-6-16-4-8-18(29)20(31)12-16)22(14-27)38-23(33)9-5-15-3-7-17(28)19(30)11-15/h3-12,21-22,25,28-32,36H,2,13-14H2,1H3/b9-5+,10-6+/t21-,22-,25-,27+/m1/s1
- InChI Key: RGAMPVVUXFUXES-FYOODVSHSA-N
- SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)[C@@H]1C[C@](C(=O)OCC)(C[C@H]([C@H]1OC(/C=C/C1C=CC(=C(C=1)O)O)=O)O)O
Computed Properties
- Exact Mass: 544.15807632g/mol
- Monoisotopic Mass: 544.15807632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 39
- Rotatable Bond Count: 11
- Complexity: 918
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 200Ų
Experimental Properties
- Color/Form: Powder
4,5-dicaffeoylquinic acid ethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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